Cas no 1250512-48-1 (4-(2-chlorophenyl)oxane-4-carbonitrile)

• Product Name: 4-(2-chlorophenyl)oxane-4-carbonitrile
• CAS No: 1250512-48-1
• MF: C₁₂H₁₂ClNO
• MW: 221.682782173157
• MDL: MFCD16103893
• CID: 5012511
• PubChem ID: 61782835
• Update Time: 2025-10-24

4-(2-chlorophenyl)oxane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chlorophenyl)tetrahydro-2H-pyran-4-carbonitrile
• 4-(2-chlorophenyl)oxane-4-carbonitrile
• 4-(2-Chloro-phenyl)-tetrahydro-pyran-4-carbonitrile
• EN300-329000
• 1250512-48-1
• AKOS011054401
• 4-(2-Chlorophenyl)-tetrahydro-pyran-4-carbonitrile

• MDL： MFCD16103893
• Inchi： 1S/C12H12ClNO/c13-11-4-2-1-3-10(11)12(9-14)5-7-15-8-6-12/h1-4H,5-8H2
• InChI Key： ROBMUWIDOPRAHG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1(C#N)CCOCC1

Computed Properties

• Exact Mass: 221.0607417g/mol
• Monoisotopic Mass: 221.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 33

Additional information on 4-(2-chlorophenyl)oxane-4-carbonitrile

Comprehensive Overview of 4-(2-chlorophenyl)oxane-4-carbonitrile (CAS No. 1250512-48-1): Properties, Applications, and Industry Insights

4-(2-chlorophenyl)oxane-4-carbonitrile (CAS No. 1250512-48-1) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a chlorophenyl moiety with an oxane (tetrahydropyran) ring, offering a balance of lipophilicity and stereochemical versatility. This carbonitrile-functionalized derivative has become a subject of interest for drug discovery, particularly in modulating central nervous system (CNS) targets and enzyme inhibition pathways.

Recent studies highlight the compound's potential as a building block for kinase inhibitors and GPCR ligands, aligning with the growing demand for small molecule therapeutics. Its heterocyclic framework allows for diverse derivatization, making it valuable for structure-activity relationship (SAR) studies. Researchers are particularly intrigued by its conformational rigidity, which enhances binding selectivity—a hot topic in precision medicine development.

From a synthetic chemistry perspective, 1250512-48-1 exemplifies modern green chemistry principles. The compound's synthesis often employs catalytic hydrogenation and microwave-assisted cyclization, addressing industry concerns about solvent waste reduction and energy efficiency. These methods resonate with the pharmaceutical sector's push toward sustainable manufacturing, a frequently searched topic in process chemistry forums.

The physicochemical properties of this compound—including its logP value (~2.3) and moderate water solubility—make it suitable for formulation development. These characteristics are critical for researchers investigating bioavailability enhancement strategies, another trending subject in pharmacokinetic optimization discussions. Analytical techniques like HPLC-MS and X-ray crystallography are typically employed for characterization, reflecting the compound's relevance in quality control protocols.

In material science applications, the oxane-carbonitrile scaffold demonstrates potential as a ligand precursor for metal-organic frameworks (MOFs). This aligns with current explorations of hybrid materials for gas storage and catalysis—topics frequently queried in nanotechnology databases. The 2-chlorophenyl substitution pattern further enables π-stacking interactions, a property leveraged in organic semiconductor design.

Regulatory considerations for CAS 1250512-48-1 emphasize proper handling protocols rather than restrictive classifications. Safety data sheets recommend standard laboratory precautions, with particular attention to the compound's crystalline form to prevent particulate inhalation. These guidelines reflect broader industry conversations about occupational health in chemical research settings.

The commercial availability of 4-(2-chlorophenyl)oxane-4-carbonitrile through specialty chemical suppliers has expanded in recent years, coinciding with rising interest in fragment-based drug discovery. Pricing trends indicate growing demand from contract research organizations (CROs), particularly those focused on medicinal chemistry services. This economic dimension frequently appears in market analysis reports for fine chemicals.

Emerging patent literature suggests novel applications in allosteric modulation, where the compound's three-dimensional structure enables interactions with protein secondary binding sites. This positions 1250512-48-1 as relevant to cutting-edge drug design methodologies—a subject generating substantial traffic in scientific search engines. Computational studies utilizing molecular docking simulations further validate its pharmacophoric potential.

Environmental fate studies of this chlorinated compound indicate moderate persistence, prompting research into biodegradation pathways—a concern frequently raised in green chemistry communities. The carbonitrile group undergoes enzymatic hydrolysis under specific conditions, making it a case study for benign-by-design molecular development strategies.

As the scientific community continues to explore structure-property relationships in heterocycles, 4-(2-chlorophenyl)oxane-4-carbonitrile serves as a compelling example of how targeted molecular architecture can address multiple industry needs—from drug discovery to advanced materials engineering. Its dual functionality as both a pharmacophore and chemical intermediate ensures sustained relevance in evolving research landscapes.